Cas no 163756-83-0 ((5S)-3,3,5-trimethylpyrrolidin-2-one)

(5S)-3,3,5-Trimethylpyrrolidin-2-one is a chiral lactam derivative characterized by its stereospecific (5S) configuration and a rigid pyrrolidinone core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals, where its stereochemistry and functional group reactivity are advantageous. The presence of three methyl groups enhances its steric and electronic properties, making it useful in asymmetric synthesis and as a building block for bioactive molecules. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. The compound’s stability under typical reaction conditions further contributes to its utility in multistep synthetic routes.

(5S)-3,3,5-trimethylpyrrolidin-2-one structure

163756-83-0 structure

Product name:(5S)-3,3,5-trimethylpyrrolidin-2-one

CAS No:163756-83-0

MF:C₇H₁₃NO

MW:127.184221982956

MDL:MFCD32702756

CID:5668369

PubChem ID:15638017

(5S)-3,3,5-trimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- SCHEMBL1387914
- EN300-26919443
- 163756-83-0
- (5S)-3,3,5-trimethylpyrrolidin-2-one
- MDL： MFCD32702756
- Inchi： 1S/C7H13NO/c1-5-4-7(2,3)6(9)8-5/h5H,4H2,1-3H3,(H,8,9)/t5-/m0/s1
- InChI Key： UIHSTNXWLQMGGF-YFKPBYRVSA-N
- SMILES： O=C1C(C)(C)C[C@H](C)N1

Computed Properties

Exact Mass: 127.099714038g/mol
Monoisotopic Mass: 127.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 29.1Å²

(5S)-3,3,5-trimethylpyrrolidin-2-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26919443-5g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95%	5g	$4557.0	2023-09-11
Enamine	EN300-26919443-5.0g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95.0%	5.0g	$4557.0	2025-03-20
Enamine	EN300-26919443-0.5g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95.0%	0.5g	$1225.0	2025-03-20
Enamine	EN300-26919443-0.1g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95.0%	0.1g	$546.0	2025-03-20
Enamine	EN300-26919443-0.25g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95.0%	0.25g	$779.0	2025-03-20
Enamine	EN300-26919443-10g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95%	10g	$6758.0	2023-09-11
Aaron	AR028R7E-1g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95%	1g	$2187.00	2025-02-16
Aaron	AR028R7E-5g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95%	5g	$6291.00	2023-12-15
1PlusChem	1P028QZ2-500mg	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95%	500mg	$1576.00	2024-06-19
Enamine	EN300-26919443-2.5g	(5S)-3,3,5-trimethylpyrrolidin-2-one	163756-83-0	95.0%	2.5g	$3080.0	2025-03-20